Ethyl 4-amino-3-cyanobenzoate
Overview
Description
Ethyl 4-amino-3-cyanobenzoate is a chemical compound with the molecular formula C10H10N2O2 . It is a solid substance and its IUPAC name is ethyl 4-amino-3-cyanobenzoate .
Molecular Structure Analysis
The InChI code for Ethyl 4-amino-3-cyanobenzoate is 1S/C10H10N2O2/c1-2-14-10(13)7-3-4-9(12)8(5-7)6-11/h3-5H,2,12H2,1H3 .Physical And Chemical Properties Analysis
Ethyl 4-amino-3-cyanobenzoate has a molecular weight of 190.2 . It is a solid substance . The compound should be stored in a dark place, sealed in dry, at 2-8°C .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of Ethyl 4-amino-3-cyanobenzoate, focusing on six unique fields:
Pharmaceutical Development
Ethyl 4-amino-3-cyanobenzoate is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its structure allows for modifications that can lead to the development of new drugs with potential therapeutic effects. Researchers often explore its derivatives for their potential as anti-inflammatory, anti-cancer, and antimicrobial agents .
Organic Synthesis
In organic chemistry, Ethyl 4-amino-3-cyanobenzoate serves as a versatile building block. It is used in the synthesis of complex organic molecules, including heterocycles and other aromatic compounds. Its functional groups (amino and cyano) make it a key reagent in various chemical reactions, facilitating the creation of new materials and compounds .
Material Science
This compound is also significant in material science, particularly in the development of polymers and advanced materials. Its incorporation into polymer matrices can enhance the thermal stability, mechanical strength, and other properties of the resulting materials. Researchers are exploring its potential in creating high-performance materials for industrial applications .
Electro-Optical Applications
Ethyl 4-amino-3-cyanobenzoate has shown promise in electro-optical applications due to its unique electronic properties. It can be used in the fabrication of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Its ability to participate in charge transfer processes makes it a candidate for improving the efficiency and performance of these devices .
Environmental Science
Ethyl 4-amino-3-cyanobenzoate is also studied for its environmental impact and potential use in environmental remediation. Researchers investigate its degradation pathways and interactions with environmental pollutants to develop strategies for mitigating pollution and improving environmental health.
These diverse applications highlight the versatility and importance of Ethyl 4-amino-3-cyanobenzoate in scientific research and development.
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302-H315-H319-H335 , indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261-P305+P351+P338 , advising to avoid breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Ethyl 4-amino-3-cyanobenzoate . These factors can include pH, temperature, and the presence of other molecules. More research is needed to understand how these factors influence the compound’s action.
properties
IUPAC Name |
ethyl 4-amino-3-cyanobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-2-14-10(13)7-3-4-9(12)8(5-7)6-11/h3-5H,2,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGUICQOVWOBJPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)N)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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